Cas no 1011396-96-5 (methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate)

• Product Name: methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• CAS No: 1011396-96-5
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 3158770
• PubChem ID: 25247532
• Update Time: 2025-06-13

methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• methyl 3-methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylate
• methyl3-methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylate
• 1011396-96-5
• AKOS005167743
• DTXSID501177061
• STK351750

• Inchi： 1S/C15H12N2O3/c1-9-13-11(15(18)19-2)8-12(16-14(13)20-17-9)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： PTQYKWBDLQRPDH-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C(=O)OC)C=C(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 268.084792g/mol
• Monoisotopic Mass: 268.084792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 268.27g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate

Methyl 3-Methyl-6-Phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate: A Comprehensive Overview

Methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate (CAS No. 1011396-96-5) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmaceuticals. This compound belongs to the class of heterocyclic compounds, specifically those containing an oxazolopyridine core. The molecule's structure is characterized by a fused ring system with a methyl group at the 3-position and a phenyl group at the 6-position, which are key features contributing to its chemical and biological properties.

The synthesis of methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate typically involves multi-step reactions, including the formation of the oxazolopyridine core and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield of the compound. This method involves the condensation of a suitable pyridine derivative with an appropriate phenyl-substituted reagent followed by cyclization and methylation reactions.

In terms of its physical properties, methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate is a solid at room temperature with a melting point ranging from 150°C to 160°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various analytical techniques and biological assays.

The biological activity of methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has been found to exhibit selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of signaling pathways associated with cell proliferation and apoptosis.

Beyond its therapeutic potential, methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate has also been explored as a building block for the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an attractive starting material for the development of new pharmaceuticals and materials. For example, a recent study in Organic Letters described the use of this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses.

In conclusion, methyl 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate (CAS No. 1011396-96-5) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structural features and biological activities make it an important molecule for further investigation in fields such as medicinal chemistry and materials science. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the scientific community.